Cas no 85561-52-0 (1H-Pyrazole-4,5-diamine, 1-phenyl-)

1H-Pyrazole-4,5-diamine, 1-phenyl- structure
85561-52-0 structure
Product Name:1H-Pyrazole-4,5-diamine, 1-phenyl-
CAS No:85561-52-0
MF:C9H10N4
MW:174.20250082016
CID:1839234
PubChem ID:10654819
Update Time:2025-04-21

1H-Pyrazole-4,5-diamine, 1-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4,5-diamine, 1-phenyl-
    • 2-phenylpyrazole-3,4-diamine
    • 85561-52-0
    • DTXSID30443002
    • SCHEMBL1753026
    • NDWSQHPRNWYCAH-UHFFFAOYSA-N
    • 1-phenyl-1h-pyrazole-4,5-diamine
    • 2-phenyl-2H-pyrazole-3,4-diamine
    • DB-126968
    • Inchi: 1S/C9H10N4/c10-8-6-12-13(9(8)11)7-4-2-1-3-5-7/h1-6H,10-11H2
    • InChI Key: NDWSQHPRNWYCAH-UHFFFAOYSA-N
    • SMILES: N1(C(=C(C=N1)N)N)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 174.090546336g/mol
  • Monoisotopic Mass: 174.090546336g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 69.9Ų
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